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Compound of Interest

Compound Name: Cinoctramide

Cat. No.: B1606319 Get Quote

Despite a thorough investigation of scientific literature and patent databases, detailed

information regarding the discovery, synthesis, and pharmacological profile of cinoctramide
remains largely unavailable in the public domain. This technical overview serves to consolidate

the limited existing data and highlight the current knowledge gaps surrounding this particular

chemical entity.

Cinoctramide, chemically identified as octahydro-1-(3,4,5-trimethoxycinnamoyl)azocine,

possesses a structure that suggests potential pharmacological activity, combining a substituted

cinnamic acid moiety with an azocine ring. However, the original research detailing its

synthesis, the scientists and institutions behind its discovery, and its initial biological evaluation

are not readily accessible in prominent scientific journals or patent filings.

Chemical Structure and Properties
Property Value

IUPAC Name
1-(azocan-1-yl)-3-(3,4,5-trimethoxyphenyl)prop-

2-en-1-one

Molecular Formula C₁₉H₂₇NO₄

Molecular Weight 333.42 g/mol

CAS Number 28598-08-5
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Synthesis
While the specific, original synthesis protocol for cinoctramide could not be located, its

structure suggests a plausible synthetic route involving the condensation of 3,4,5-

trimethoxycinnamoyl chloride with azocane (octahydroazocine). This type of amide bond

formation is a common reaction in medicinal chemistry.

A generalized synthetic pathway can be proposed as follows:

Reactants Intermediate

Product3,4,5-Trimethoxycinnamic Acid 3,4,5-Trimethoxycinnamoyl Chloride
SOCl₂ or (COCl)₂

Azocane

Cinoctramide
Base (e.g., Et₃N)

Click to download full resolution via product page

Figure 1: A plausible synthetic pathway for cinoctramide.

Pharmacological Profile
Information regarding the pharmacological activity, mechanism of action, and potential

therapeutic applications of cinoctramide is not available in the reviewed scientific literature.

The 3,4,5-trimethoxycinnamoyl moiety is found in other compounds with diverse biological

activities, but this does not allow for specific conclusions about cinoctramide itself.

Conclusion
The history of the discovery and synthesis of cinoctramide is not well-documented in

accessible scientific and patent literature. While its chemical structure is known, the absence of

published research on its synthesis, pharmacology, and toxicology means that a

comprehensive technical guide cannot be constructed at this time. Further investigation into

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1606319?utm_src=pdf-body
https://www.benchchem.com/product/b1606319?utm_src=pdf-body-img
https://www.benchchem.com/product/b1606319?utm_src=pdf-body
https://www.benchchem.com/product/b1606319?utm_src=pdf-body
https://www.benchchem.com/product/b1606319?utm_src=pdf-body
https://www.benchchem.com/product/b1606319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


older, less-digitized chemical archives or internal company documents, if they exist, would be

necessary to uncover the origins and scientific journey of this compound.

Due to the limited availability of information on cinoctramide, we are unable to provide a more

in-depth analysis. However, we would be pleased to generate a detailed technical guide on a

more extensively researched compound with a similar structural motif, should you be

interested.

To cite this document: BenchChem. [Cinoctramide: Unraveling a Limited Scientific History].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1606319#cinoctramide-discovery-and-synthesis-
history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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